Cas no 838906-39-1 (Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo-)

Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo- structure
838906-39-1 structure
Product name:Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo-
CAS No:838906-39-1
MF:C14H19NO5S
MW:313.369363069534
CID:1818068

Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-5-oxo-
    • Inchi: 1S/C14H19NO5S/c1-3-12(16)8-11(9-14(17)18)15-21(19,20)13-6-4-10(2)5-7-13/h4-7,11,15H,3,8-9H2,1-2H3,(H,17,18)
    • InChI Key: WWPLPTXPPUAPCS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CC(NS(C1=CC=C(C)C=C1)(=O)=O)CC(=O)CC

Experimental Properties

  • Density: 1.266±0.06 g/cm3(Predicted)
  • Melting Point: 138-140 °C(Solv: chloroform (67-66-3); methanol (67-56-1))
  • Boiling Point: 529.5±60.0 °C(Predicted)
  • pka: 4.04±0.10(Predicted)

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